Cas no 441011-20-7 ((1-benzyl-4-piperidinyl)methanol)

(1-benzyl-4-piperidinyl)methanol structure
441011-20-7 structure
Product Name:(1-benzyl-4-piperidinyl)methanol
CAS No:441011-20-7
MF:C13H19NO
MW:205.296063661575
CID:1516082
PubChem ID:736802
Update Time:2025-04-21

(1-benzyl-4-piperidinyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-benzyl-4-piperidinyl)methanol
    • 4-Piperidinemethanol, 1-(phenylmethyl)-
    • Oprea1_527183
    • SCHEMBL349053
    • SY034745
    • 67686-01-5
    • (1-benzyl-4-piperidyl)methanol, AldrichCPR
    • Z416877378
    • 1-Benzyl-4-Piperdinemethanol
    • (1-benzylpiperidin-4-yl)methanol
    • 441011-20-7
    • CHEMBL4529341
    • BDBM50564578
    • 4-Hydroxymethyl-1-(phenylmethyl)piperidine
    • EN300-52964
    • AMY2629
    • 1-benzyl-4-hydroxymethyl-piperidine
    • AKOS005067592
    • 1-Benzyl-4-piperidinemethanol
    • 1-(phenylmethyl)-4-piperidinemethanol
    • DF3NB7LV3J
    • N-benzyl piperidine-4-methanol
    • 1-benzyl-4-hydroxymethyl piperidine
    • n-benzyl-4-hydroxymethyl-piperidine
    • J-500123
    • 6X-0704
    • DTXSID60353105
    • N-(Phenylmethyl)piperidine-4-methanol
    • 1-Benzyl-4-hydroxymethylpiperidine
    • SDCCGMLS-0066148.P001
    • AC-14649
    • (1-Benzyl-4-piperidyl)methanol
    • MFCD00831014
    • ALBB-013192
    • 1-BENZY-4-HYDROXYMETHYL PIPERIDINE
    • 1-benzyl 4-piperidinemethanol
    • CS-WAA0267
    • n-benzyl-4-hydroxymethylpiperidine
    • 1-benzylpiperidin-4-yl-methanol
    • 4-piperidinemethanol, 1-(phenylmethyl)-, hydrochloride
    • (1-benzylpiperidin-4-yl) methanol
    • 1-Benzyl-4-(hydroxymethyl)piperidine
    • 1-Benzy-4-hydroxymethylpiperidine
    • Inchi: 1S/C13H19NO/c15-11-13-6-8-14(9-7-13)10-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2
    • InChI Key: FLQPYEOKVZYXRL-UHFFFAOYSA-N
    • SMILES: OCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų
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